N-(2-(6-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

• IUPAC Name: N-[2-[6-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide
• InChI: InChI=1S/C23H19F3N6O2S/c24-23(25,26)16-6-8-17(9-7-16)28-20(33)14-35-21-11-10-18-29-30-19(32(18)31-21)12-13-27-22(34)15-4-2-1-3-5-15/h1-11H,12-14H2,(H,27,34)(H,28,33)
• InChI Key: JFFUIRIDPDJRTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCC2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C23H19F3N6O2S
• Molecular Weight: 500.5 g/mol

Description

The compound “N-(2-(6-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide” is an organic compound. It is available for purchase with a CAS No. 872994-05-3.

Synthesis Analysis

The synthesis of similar compounds has been achieved through a one-pot cascade reaction of 3-mercapto [1,2,4]triazoles with trifluoromethyl-β-diktetones. This process offers a unique approach for functionalizing both N-acylation and S-alkylation in a concerted fashion.

Molecular Structure Analysis

The molecular formula of the compound is CHFNOS. The average mass is 412.386 Da and the monoisotopic mass is 412.081696 Da.

Chemical Reactions Analysis

The compound has been synthesized through a one-pot cascade reaction of 3-mercapto [1,2,4]triazoles with trifluoromethyl-β-diktetones. This process offers a unique approach for functionalizing both N-acylation and S-alkylation in a concerted fashion.

Physical And Chemical Properties Analysis

The compound has a molecular formula of CHFNOS, an average mass of 412.386 Da, and a monoisotopic mass of 412.081696 Da.

Scientific Research Applications

Anti-Infective Agents

The synthesis of heterocyclic scaffolds containing nitrogen and oxygen has gained prominence in drug discovery. Among these, 1,2,4-oxadiazoles play a crucial role. . The compound falls into the 1,2,4-oxadiazole category.

Mechanism and Potential:

Anti-Inflammatory and Analgesic Properties

Indole derivatives related to our compound have demonstrated anti-inflammatory and analgesic activities. .

DNA Interaction Studies

The compound’s serendipitous N, S-difunctionalization with triazoles has led to its investigation regarding interactions with calf thymus DNA. .

Antibacterial Activity

Among novel 1,2,4-oxadiazole derivatives, certain compounds exhibit excellent antibacterial activity against Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas oryzae pv. .

Mechanism of Action

The compound has been found to have a strong binding affinity with double-helical DNA, particularly within the minor groove. This results in the formation of a stable complex through static quenching.

Future Directions

The compound has shown promise as a DNA targeting agent. Future research could focus on further exploring its potential applications in this area. The compound’s strong binding affinity with double-helical DNA, particularly within the minor groove, suggests it could be useful in the development of new therapeutic strategies.